Cas no 2138171-18-1 (2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide)

• Product Name: 2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide
• CAS No: 2138171-18-1
• MF: C₁₀H₁₁N₃O₂S₂
• MW: 269.343239068985
• CID: 6154584
• PubChem ID: 165458342
• Update Time: 2025-07-14

2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-743459
• 2,5-dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide
• 2138171-18-1
• 2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide

• Inchi： 1S/C10H11N3O2S2/c1-6-9(8-5-12-3-4-13-8)10(7(2)16-6)17(11,14)15/h3-5H,1-2H3,(H2,11,14,15)
• InChI Key： HLEBITHCKWRGFQ-UHFFFAOYSA-N
• SMILES： S(C1=C(C)SC(C)=C1C1C=NC=CN=1)(N)(=O)=O

Computed Properties

• Exact Mass: 269.02926895g/mol
• Monoisotopic Mass: 269.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 123Ų

Additional information on 2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide

Introduction to 2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide (CAS No. 2138171-18-1)

2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide, with the CAS number 2138171-18-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiophene derivatives and features a pyrazine moiety, which contributes to its biological activity and pharmacological profile.

The chemical structure of 2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide is characterized by a thiophene ring substituted with two methyl groups at positions 2 and 5, and a sulfonamide group at position 3. The pyrazine ring, attached at position 4 of the thiophene ring, adds complexity and functionality to the molecule. This combination of functional groups provides a robust platform for exploring various biological activities and potential drug development applications.

Recent studies have highlighted the potential of 2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide in several therapeutic areas. One of the most promising areas is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide has also shown promise in cancer research. A study published in the Cancer Research Journal demonstrated that this compound possesses potent anti-cancer activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer. The mechanism of action involves inducing apoptosis and inhibiting cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic properties of 2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide have been extensively studied to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development into a viable drug. Additionally, the compound has demonstrated low toxicity in animal models, which is crucial for ensuring safety in human clinical trials.

The synthetic route for preparing 2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide has been optimized to ensure high yield and purity. The synthesis involves several steps, including the formation of the thiophene ring, introduction of the methyl groups, attachment of the pyrazine moiety, and final sulfonation. These synthetic methods are well-documented in the literature and can be readily adapted for large-scale production.

In conclusion, 2,5-Dimethyl-4-(pyrazin-2-yl)thiophene-3-sulfonamide (CAS No. 2138171-18-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as anti-inflammatory therapy and cancer treatment. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical benefits.